Cas no 1376350-77-4 (2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1376350-77-4
• MF: C₁₆H₂₄N₆O₃
• MW: 348.400162696838
• MDL: MFCD32859766
• CID: 5668146
• PubChem ID: 72142417
• Update Time: 2025-07-18

2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033089968
• 2-[4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-{4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 1376350-77-4
• CS-0243793
• EN300-26846539
• 2-{4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diaz epan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 1H-1,4-Diazepine-1-acetamide, 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]hexahydro-N-(5-methyl-3-isoxazolyl)-
• 2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• MDL： MFCD32859766
• Inchi： 1S/C16H24N6O3/c1-3-16-18-14(20-25-16)10-21-5-4-6-22(8-7-21)11-15(23)17-13-9-12(2)24-19-13/h9H,3-8,10-11H2,1-2H3,(H,17,19,23)
• InChI Key： MCSQRMZILMRJGP-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(CN2CCN(CC(NC3C=C(C)ON=3)=O)CCC2)=N1

Computed Properties

• Exact Mass: 348.19098865g/mol
• Monoisotopic Mass: 348.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 13.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Introduction to 2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1376350-77-4)

2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1376350-77-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including 1,2,4-triazole, diazepane, and 1,2,4-oxadiazole moieties. These heterocycles are well-known for their ability to interact with biological targets in complex ways, making them valuable scaffolds for medicinal chemistry. The specific arrangement of these rings in 2-{4-(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-1,4-diazepan-1-yl}-N-(5-methyl-1,2 oxazol 3 yl)acetamide suggests potential for binding to enzymes or receptors involved in various physiological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the 5-methyl substituted 1,2 oxazole ring may play a crucial role in modulating the pharmacokinetic properties of the molecule. Additionally, the diazepane core is known to possess sedative and anxiolytic effects, which could be leveraged for developing novel therapeutic agents.

The synthesis of 2-{4-(5 ethyl 1 2 4 oxadiazol 3 yl)methyl 1 4 diazepan 1 yl}N (5 methyl 1 2 oxazol 3 yl)acetamide presents a significant challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with catalytic transformations have been employed to achieve the desired product. The introduction of functional groups like the acetamide moiety further enhances the reactivity and versatility of the compound.

In terms of biological activity, 1376350 77 4 has shown intriguing results in preliminary in vitro assays. These assays have revealed potential interactions with targets such as kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders. The presence of multiple heterocyclic units suggests that this compound may exhibit pleiotropic effects by modulating multiple signaling pathways simultaneously.

The development of novel drug candidates often involves rigorous optimization processes to enhance efficacy while minimizing side effects. In the case of 2 {4 (5 ethyl 12 4 oxadiazol 3 yl)methyl 14 diazepan 11 yl}N (5 methyl 12 oxazol 3 yl)acetamide, researchers are exploring structural modifications to improve its pharmacological profile. For instance, replacing or altering certain substituents on the heterocyclic rings could lead to enhanced binding affinity or altered metabolic stability.

Another area of interest is the exploration of prodrug strategies for this compound. Prodrugs are designed to improve drug delivery by converting into active form in vivo under specific conditions. By designing a prodrug form of 1376350 -77 -4, it may be possible to enhance its bioavailability or target specificity, thereby improving therapeutic outcomes.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the properties of compounds like CAS no1376350 -77 -4 before they are synthesized. These predictions can guide synthetic efforts and reduce experimental costs by identifying promising candidates early in the process.

Furthermore, collaborations between academic institutions and pharmaceutical companies have accelerated the pace at which novel compounds are discovered and developed. Such partnerships allow for shared resources and expertise, which are essential for tackling complex chemical problems like those posed by molecules such as this one.

The regulatory landscape also plays a critical role in bringing new drugs to market. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that drugs are safe and effective before they reach patients. Researchers working on compounds like 1376350 -77 -4 must navigate these regulations carefully throughout their development process.

In conclusion, CAS no1376350 -77 -4 represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features, coupled with promising preliminary results, make it a candidate worth exploring further for potential therapeutic applications.* As our understanding grows,* so too will our ability*to harness*the power*of such molecules*to improve human health.*